N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers
Overview
Description
N,N,3-trimethylcyclobutane-1-carboxamide (TMCC) is a cyclic amide that has been used in a variety of scientific research applications due to its unique chemical and physical properties. TMCC is a mixture of diastereomers, which are isomers that have different configurations at one or more stereocenters. This makes it an ideal compound for use in synthetic chemistry, as the different diastereomers can be used to create a variety of different compounds. TMCC also has a wide range of applications in biochemistry, physiology, and other areas of scientific research.
Scientific Research Applications
N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, as it can be used to synthesize a variety of different compounds. It can also be used as a catalyst in the synthesis of other compounds, as the different diastereomers can be used to create a variety of different compounds. Additionally, N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers can be used in biochemistry and physiology to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers is not well-understood, but it is believed to involve the formation of a cyclic amide intermediate. This intermediate is then converted into a variety of different compounds, depending on the reaction conditions. The formation of these compounds can be used to study the structure and function of proteins and other biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers are not well-understood, but it is believed to have a variety of different effects on the body. It has been shown to have anti-inflammatory and anti-oxidant effects, as well as modulating the activity of certain enzymes. Additionally, it has been shown to have anti-cancer and anti-bacterial properties, as well as modulating the activity of certain hormones.
Advantages and Limitations for Lab Experiments
N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers has several advantages for use in laboratory experiments. It is relatively easy to synthesize, making it a cost-effective reagent for use in synthetic chemistry. Additionally, it is a mixture of diastereomers, which can be used to create a variety of different compounds. However, it is important to note that the different diastereomers can have different effects on the body, so it is important to be aware of the potential side effects of using N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers in laboratory experiments.
Future Directions
There are several potential future directions for research involving N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers. One potential direction is to further explore the biochemical and physiological effects of N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers and its diastereomers. Additionally, further research could be done to explore the potential therapeutic applications of N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers and its diastereomers. Finally, further research could be done to explore the potential applications of N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers in synthetic chemistry and its potential to be used as a catalyst in the synthesis of other compounds.
Synthesis Methods
N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers can be synthesized using a variety of methods, including acid-catalyzed reactions and ring-closing metathesis. In acid-catalyzed reactions, N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers is formed from the reaction of a cyclic amide with an acid catalyst. This reaction is typically carried out at elevated temperatures and can be used to synthesize a variety of other compounds.
Ring-closing metathesis is another method that can be used to synthesize N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers. In this method, a diene is reacted with an appropriate catalyst to form a cyclic structure. This reaction is typically carried out at lower temperatures than acid-catalyzed reactions and can be used to synthesize a variety of different compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers involves the reaction of a cyclobutane derivative with a carboxylic acid derivative in the presence of a coupling agent. The resulting product is then subjected to a reductive amination reaction to form the amide. The mixture of diastereomers is obtained due to the presence of chiral centers in the starting materials.", "Starting Materials": ["3-methylcyclobutanone", "N,N-dimethylformamide", "trimethylamine", "1-bromo-3-methylcyclobutane", "sodium cyanoborohydride"], "Reaction": ["Step 1: 3-methylcyclobutanone is reacted with trimethylamine in the presence of N,N-dimethylformamide to form the corresponding enamine.", "Step 2: The enamine is then reacted with 1-bromo-3-methylcyclobutane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide to form the corresponding cyclobutane derivative.", "Step 3: The cyclobutane derivative is then subjected to a reductive amination reaction with sodium cyanoborohydride and the appropriate carboxylic acid derivative to form the amide product. The mixture of diastereomers is obtained due to the presence of chiral centers in the starting materials." ] } | |
CAS RN |
71473-97-7 |
Product Name |
N,N,3-trimethylcyclobutane-1-carboxamide, Mixture of diastereomers |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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